Cas no 89790-09-0 (Formamide, N-[[4-(pentyloxy)phenyl]methyl]-)

Formamide, N-[[4-(pentyloxy)phenyl]methyl]- structure
89790-09-0 structure
Product name:Formamide, N-[[4-(pentyloxy)phenyl]methyl]-
CAS No:89790-09-0
MF:C13H19NO2
MW:221.29546380043
CID:588996
PubChem ID:44371284

Formamide, N-[[4-(pentyloxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-[[4-(pentyloxy)phenyl]methyl]-
    • N-[(4-pentoxyphenyl)methyl]formamide
    • 89790-09-0
    • DTXSID60658521
    • N-{[4-(PENTYLOXY)PHENYL]METHYL}FORMAMIDE
    • CHEMBL156155
    • BDBM50226190
    • Inchi: InChI=1S/C13H19NO2/c1-2-3-4-9-16-13-7-5-12(6-8-13)10-14-11-15/h5-8,11H,2-4,9-10H2,1H3,(H,14,15)
    • InChI Key: OPVYMXVIOZZOQQ-UHFFFAOYSA-N
    • SMILES: CCCCCOC1=CC=C(C=C1)CNC=O

Computed Properties

  • Exact Mass: 221.142
  • Monoisotopic Mass: 221.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 2.8

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